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Compound of Interest

Compound Name: Sodium tetraethylborate

Cat. No.: B096122

Technical Support Center: Sodium
Tetraethylborate

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper handling and storage of air-sensitive sodium
tetraethylborate.

Frequently Asked Questions (FAQSs)
Q1: What is sodium tetraethylborate and why is it considered air-sensitive?

Al: Sodium tetraethylborate (NaBEta4) is an organoboron compound that is highly reactive
and used as an ethyl transfer reagent.[1] It is classified as an air- and moisture-sensitive
pyrophoric material, meaning it can spontaneously ignite in the presence of air.[2][3] Its
reactivity also extends to water, with which it reacts violently.[2]

Q2: How should | store unopened containers of sodium tetraethylborate?

A2: Unopened containers should be stored in a cool, dry, and well-ventilated place, away from
sources of ignition.[4][5] The material should be kept under an inert atmosphere, such as argon
or nitrogen.[2][4]

Q3: What are the immediate dangers of mishandling sodium tetraethylborate?
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A3: The primary dangers are its pyrophoric nature, meaning it can catch fire spontaneously
when exposed to air, and its violent reaction with water, which releases flammable gases.[2][3]
[6] Direct contact can cause burns, and inhalation may lead to respiratory tract irritation.[3][4]

Q4: Can | prepare a stock solution of sodium tetraethylborate?

A4: Yes, preparing a solution in a suitable anhydrous solvent can simplify handling. A study has
shown that dissolving sodium tetraethylborate in tetrahydrofuran (THF) allows for storage of
the solution for at least one month at 4°C in the dark without a noticeable decrease in
derivatization efficiency.[7][8]

Q5: What should | do in case of a small spill?

A5: In case of a small spill, you should wear appropriate personal protective equipment (PPE),
remove all sources of ignition, and use spark-proof tools for cleanup.[4] The spilled material
should be swept up and placed into a suitable, labeled container for disposal.[4] Do not use
water for cleaning.

Q6: How do | properly dispose of sodium tetraethylborate waste?

A6: Disposal of sodium tetraethylborate must be handled as hazardous waste.[9] It can be
sent to a licensed chemical destruction facility or disposed of by controlled incineration with flue
gas scrubbing.[9] Always follow local, state, and federal regulations for hazardous waste
disposal.[9]

Troubleshooting Guide
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Problem Possible Cause(s)

Recommended Solution(s)

The solid has changed color , _
_ . Exposure to air or moisture
(e.g., from white to off-white or _ N
leading to decomposition.
yellow).

This indicates potential
degradation of the reagent. It
is advisable to use a fresh
container for sensitive
reactions. Consider preparing
and storing solutions in an
inert atmosphere to minimize

exposure.[10]

o ) The reagent may have
My reaction is not proceeding _
) degraded due to improper
as expected (low or no yield). )
handling or storage.

Ensure that all handling and
transfers of the solid and its
solutions are performed under
a strictly inert atmosphere
(glovebox or Schlenk line). Use
freshly opened containers or
recently prepared solutions for

best results.

] The material is pyrophoric and
| observe smoking or a small ] o
has come into contact with air.

[2]

fire when handling the solid.

This is an inherent risk. Always
handle the solid under an inert
atmosphere. If a small fire
occurs, use a Class D fire
extinguisher (for combustible
metals) or dry sand. Do not

use water.[11]

o The solvent may not be
The reagent is difficult to ] )
_ appropriate or may contain
dissolve. ) o
impurities (e.g., water).

Use a recommended
anhydrous solvent such as
tetrahydrofuran (THF).[7][8]
Ensure your solvent is
thoroughly dried and

deoxygenated before use.

Quantitative Data Summary
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Parameter Value Source(s)
Molecular Formula CsH20BNa [2]
Molecular Weight 150.04 g/mol [2]
White to off-white crystalline
Appearance ] [10]
solid
Melting Point 140-142 °C (decomposes) [1]
Reacts violently with water.
Solubility Soluble in solvents like [21[7118]1[12]
tetrahydrofuran (THF).
Ambient temperatures, in a
Storage Temperature [4][10]

cool, dry place.

Hazard Codes

H250: Catches fire

spontaneously if exposed to

air.H261: In contact with water

releases flammable gas.

[3]

Experimental Protocols

Protocol 1: Handling Sodium Tetraethylborate in a Glovebox

o Preparation: Ensure the glovebox has an inert atmosphere (e.g., argon or nitrogen) with low

oxygen and moisture levels. Place all necessary equipment, including the sealed container

of sodium tetraethylborate, spatulas, weighing paper, and reaction vessel, inside the

glovebox antechamber and cycle appropriately.

o Equilibration: Allow the container of sodium tetraethylborate to reach the temperature of

the glovebox atmosphere before opening to prevent condensation.

o Dispensing: Inside the glovebox, carefully open the container. Using a clean, dry spatula,

weigh the desired amount of the solid onto weighing paper or directly into the reaction

vessel.
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e Sealing: Securely close the container of sodium tetraethylborate. Seal the reaction vessel
containing the dispensed reagent.

 Removal: Remove the sealed reaction vessel and the original reagent container from the
glovebox via the antechamber.

Protocol 2: Handling Sodium Tetraethylborate using a Schlenk Line

e Preparation: Set up the Schlenk line with a supply of high-purity inert gas (argon or nitrogen)
and a vacuum pump. Assemble the reaction flask and equip it with a septum.

« Inerting the Flask: Connect the reaction flask to the Schlenk line and perform at least three
vacuum/inert gas backfill cycles to remove air and moisture.

o Reagent Transfer: In a fume hood, briefly open the container of sodium tetraethylborate.
Quickly weigh the desired amount and add it to the reaction flask against a positive flow of
inert gas. This step should be performed as swiftly as possible to minimize air exposure.

» Resealing: Immediately reseal the reaction flask and the sodium tetraethylborate
container.

e Solvent Addition: If making a solution, add anhydrous, deoxygenated solvent to the reaction
flask via a cannula or a gas-tight syringe under a positive pressure of inert gas.

Visualizations
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Workflow for Handling Sodium Tetraethylborate

Glovebox Method Schlenk Line Method

Introduce sealed container and equipment into glovebox Purge reaction flask with inert gas on Schlenk line

Allow container to equilibrate to glovebox temperature Briefly open reagent container under positive inert gas flow

Open container and weigh reagent in inert atmosphere Quickly weigh and add reagent to the flask

Transfer reagent to reaction vessel Immediately seal the reaction flask

Seal reagent container and reaction vessel Add anhydrous solvent via cannula or syringe

Click to download full resolution via product page

Caption: Workflow for handling sodium tetraethylborate.
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Troubleshooting Low Reaction Yield

Low or No Reaction Yield

Was the reagent handled under a strictly inert atmosphere?

Proceed to check other reaction parameters (temperature, solvent, other reagents). [ll Reagent likely decomposed. Repeat the reaction using proper inert atmosphere techniques

Was an anhydrous solvent used?

Consider reagent age and storage conditions Reagent reacted with water. Repeat with a properly dried solvent

Is the reagent from a freshly opened container or a recently prepared solution?

If all handling was correct, consider issues with other reagents o the reaction setup. [l Older reagent may have degraded over time. Use a fresh supply.

Click to download full resolution via product page

Caption: Troubleshooting guide for low reaction yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1.NaB(Et)4 - 7 b 7 TFILARTERF ) 7 L, 97 [sigmaaldrich.com]

2. fishersci.com [fishersci.com]

3. Sodium tetraethylborate | CBH20BNa | CID 23681030 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 5. Igcstandards.com [Igcstandards.com]

e 6. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

o 7.researchgate.net [researchgate.net]

o 8. Comparison of sodium tetraethylborate and sodium tetra(n-propyl)borate as derivatization
reagent for the speciation of organotin and organolead compounds in water samples -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 9. chemicalbook.com [chemicalbook.com]
e 10. Page loading... [guidechem.com]
e 11. static.cymitquimica.com [static.cymitquimica.com]

e 12. Sodium tetraethylborate, 97%, pure, Thermo Scientific Chemicals 1 g | Buy Online |
Thermo Scientific Acros | Fisher Scientific [fishersci.at]

 To cite this document: BenchChem. ["handling and storage of air-sensitive sodium
tetraethylborate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096122#handling-and-storage-of-air-sensitive-
sodium-tetraethylborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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